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3,4-Dimethoxy-3-cyclobutene-1,2-

dione

Cat. No.: B1295040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethyl squarate, the dimethyl ester of squaric acid, is a versatile reagent and building block

in organic synthesis and medicinal chemistry. Its unique electronic and structural

characteristics, stemming from the four-membered oxocarbon ring, impart distinct reactivity and

properties. This technical guide provides a comprehensive overview of the core

physicochemical properties of dimethyl squarate, including its structural, thermal, and spectral

characteristics, as well as its solubility, stability, and reactivity profile. Detailed experimental

protocols for its synthesis and analysis are provided, alongside visualizations of key chemical

transformations to aid in its application in research and development.

Chemical and Physical Properties
Dimethyl squarate is a white to off-white crystalline solid at room temperature.[1] A summary of

its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Dimethyl Squarate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1295040?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3165164.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

IUPAC Name
3,4-dimethoxycyclobut-3-ene-

1,2-dione
[2]

Synonyms Squaric acid dimethyl ester [1][2]

CAS Number 5222-73-1 [1][2]

Molecular Formula C₆H₆O₄ [1][3]

Molecular Weight 142.11 g/mol [3]

Appearance
White to almost white

powder/crystal
[1]

Melting Point 55-57 °C [1]

Boiling Point ~219.65 °C (rough estimate) [1]

Solubility
Very soluble in water. Soluble

in DMSO and Methanol.
[1]

Storage Temperature 2-8°C [4]

Spectral Properties
The spectral data for dimethyl squarate are crucial for its identification and characterization.

Table 2: Spectral Data of Dimethyl Squarate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.pschemicals.com/index.php?p=product&CAS_nr=5222-73-1&id=302922
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3165164.htm
https://www.pschemicals.com/index.php?p=product&CAS_nr=5222-73-1&id=302922
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3165164.htm
https://www.pschemicals.com/index.php?p=product&CAS_nr=5222-73-1&id=302922
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3165164.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/377406
https://www.sigmaaldrich.com/KR/ko/product/aldrich/377406
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3165164.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3165164.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3165164.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3165164.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/377406
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Data Reference(s)

¹H NMR
(300 MHz, CD₂Cl₂): δ 4.34 (s,

6H, OCH₃)
[1]

¹³C NMR

(75 MHz, CD₃OD): δ 189.35

(C=O), 184.35 (C=C), 60.29

(OCH₃)

[1]

IR
Key stretches associated with

C=O and C=C bonds.

Mass Spec. (EI)

m/z 142.03 (100%), 114.03

(18%), 99.01 (16%), 86.01

(54%)

[1]

Stability and Reactivity
Stability
Dimethyl squarate should be stored in a cool, dry place, as it is sensitive to heat and moisture.

[4] Prolonged exposure to air can also lead to decomposition.[5] It is known to be susceptible to

hydrolysis, which can be accelerated in the presence of water, especially in alcoholic solvents.

Reactivity
The reactivity of dimethyl squarate is dominated by the electrophilic nature of the four-

membered ring. It readily undergoes reactions with nucleophiles.

Reaction with Amines: Dimethyl squarate reacts with primary and secondary amines in a

sequential conjugate addition-elimination fashion. The initial reaction yields a mono-

substituted squaramide ester, which is less reactive than the starting diester. A second,

different amine can then be introduced to form asymmetrical bis-squaramides.[6][7] This

controlled reactivity makes it a valuable tool for conjugation chemistry.[6][7]

Reaction with Thiols: Thiols can also react with dimethyl squarate, although amines are

generally more reactive nucleophiles towards it.[6] The reaction proceeds via a Michael-type

addition of the thiol to the electron-deficient double bond of the cyclobutenedione ring.
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Other Reactions: Dimethyl squarate serves as a precursor for the synthesis of a variety of

compounds, including quinones, benzocyclobutenes, and chiral squaramides.[1][4][8][9] It

also reacts with hydroxylamine derivatives to form 3-hydroxyamino-4-methoxy-3-

cyclobutene-1,2-diones.[1][4]

Role in Drug Discovery and Development
While there is no direct evidence of dimethyl squarate itself being involved in specific signaling

pathways, the broader class of squaric acid derivatives has significant applications in medicinal

chemistry and drug design.[10][11][12][13][14] Squaramides, readily synthesized from dimethyl

squarate, can act as bioisosteres for ureas, thioureas, and guanidines, and are known to

interact with various biological targets, including protein kinases and receptors.[10][13] The

squaric acid moiety is also utilized as a linker in the development of radiopharmaceuticals and

as a scaffold for enzyme inhibitors.[11][15]

Experimental Protocols
Synthesis of Dimethyl Squarate
A common and efficient method for the synthesis of dimethyl squarate involves the reaction of

squaric acid with trimethyl orthoformate in methanol.[5]

Materials: Squaric acid, methanol, trimethyl orthoformate, methylene chloride, anhydrous

ether, silica gel.

Procedure:

A mixture of squaric acid, methanol, and trimethyl orthoformate is heated at reflux.

The solvent is partially removed by distillation, and the reaction is continued at reflux.

The reaction mixture is concentrated under reduced pressure.

The resulting solid is dissolved in methylene chloride and purified by flash chromatography

on silica gel.

The solvent is removed from the purified fraction, and the product is recrystallized from

methylene chloride/anhydrous ether to yield dimethyl squarate as a white solid.
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Synthesis of Dimethyl Squarate

Squaric Acid

Reflux

Methanol + Trimethyl Orthoformate

Purification (Flash Chromatography)

Dimethyl Squarate
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Synthesis of Dimethyl Squarate.

Analytical Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Dissolve approximately 5-10 mg of dimethyl squarate in a deuterated solvent

(e.g., CDCl₃ or CD₂Cl₂). A single sharp peak is expected for the equivalent methoxy

protons.

¹³C NMR: Prepare a more concentrated solution (20-50 mg) in a deuterated solvent.

Signals corresponding to the carbonyl carbons, the olefinic carbons, and the methoxy

carbons should be observed.
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Infrared (IR) Spectroscopy: Acquire the spectrum of a thin film of the solid or a KBr pellet.

Characteristic strong absorption bands for the C=O and C=C stretching vibrations are

expected.

Mass Spectrometry (MS): Introduce the sample into the mass spectrometer (e.g., via

electron impact ionization). The molecular ion peak and characteristic fragmentation pattern

can be observed.

Analytical Workflow for Dimethyl Squarate

Dimethyl Squarate Sample

NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Structural Confirmation

Click to download full resolution via product page

Analytical Workflow for Dimethyl Squarate.

Conclusion
Dimethyl squarate is a valuable and reactive compound with a well-defined set of

physicochemical properties. Its utility in organic synthesis, particularly in the construction of

squaramides and other complex molecules, makes it a key reagent for researchers in
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academia and industry. A thorough understanding of its properties, stability, and reactivity, as

outlined in this guide, is essential for its effective and safe application in the laboratory. Further

research into the biological activities of its derivatives holds promise for the development of

new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295040#physicochemical-properties-of-dimethyl-
squarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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